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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855698 Get Quote

While commercially available, the compound known as Mitoridine remains an enigma within

the broader scientific community. Despite its classification as a naturally occurring indole

alkaloid and suggestive marketing for mitochondrial disorder research, a thorough investigation

of scientific literature reveals a significant lack of peer-reviewed data on its discovery, history,

and biological activity. This absence of foundational research precludes the creation of an in-

depth technical guide as requested.

Mitoridine is listed by several chemical suppliers under the CAS number 3911-19-1, with the

molecular formula C₂₀H₂₂N₂O₂. It is also referred to by its systematic name, (19E)-19,20-

Didehydro-12-hydroxyajmalan-17-one, and the synonym Ajmalan-17-one. One supplier

indicates that Mitoridine is extracted from the stem bark of Rauwolfia cumminsii, a plant

belonging to a genus known for producing a variety of medicinal alkaloids.

However, a deep dive into scientific databases and academic journals fails to uncover the

primary literature that would typically accompany the discovery and characterization of a novel

compound. Searches for "Mitoridine," its synonyms, and research on Rauwolfia cumminsii did

not yield any publications detailing its isolation, structural elucidation, or initial biological testing.

The extensive body of research on Rauwolfia alkaloids focuses on well-established compounds

such as reserpine and ajmaline, with no mention of Mitoridine.

Unsubstantiated Claims in Mitochondrial Research
One commercial vendor purports that Mitoridine is "a paramount substance in the biomedical

field specializing in studying mitochondrial disorders, functioning by enhancing the efficiency of
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intracellular energy-generating organelles called mitochondria." This is a compelling claim,

given the significant interest in developing therapeutics for mitochondrial dysfunction. However,

this assertion is not substantiated by any publicly available scientific research. An exhaustive

search for studies linking Mitoridine or its synonyms to mitochondrial function, cellular

bioenergetics, or related signaling pathways yielded no results.

Without primary data, it is impossible to construct the signaling pathway diagrams,

experimental workflows, or tables of quantitative data required for a technical whitepaper. The

fundamental information regarding its mechanism of action, efficacy, and safety profile is not

present in the public scientific domain.

The Challenge of Unverified Compounds
The case of Mitoridine highlights a growing challenge in the era of global chemical commerce.

Compounds can be isolated, synthesized, and made commercially available with minimal

accompanying peer-reviewed research. While these compounds may hold potential, their utility

for the scientific community is limited without a transparent and verifiable body of evidence.

For researchers, scientists, and drug development professionals, the absence of this

foundational knowledge poses a significant risk. Any investigation into Mitoridine would

essentially be starting from scratch, with no established protocols or data for comparison.

In conclusion, while "Mitoridine" exists as a chemical entity for purchase, it does not have a

documented scientific history or a body of research to support the claims made by some

suppliers. A comprehensive technical guide on its discovery, history, and core data is not

possible at this time due to the lack of available scientific literature.

To cite this document: BenchChem. [Mitoridine: An Obscure Alkaloid with Limited Scientific
Footprint]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855698#discovery-and-history-of-the-mitoridine-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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